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Compound of Interest

Compound Name: 3-Penten-2-one

Cat. No.: B6273040

This document provides essential safety protocols and logistical information for the handling
and disposal of 3-Penten-2-one, tailored for researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical for ensuring personal safety and
environmental protection in the laboratory.

Hazard Identification and Summary

3-Penten-2-one is a flammable liquid that poses several health risks. It is harmful if it comes

into contact with the skin, causes significant skin and eye irritation, and may lead to respiratory
irritation.[1][2][3]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor[2][3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure risk.
The selection of PPE should be based on the specific laboratory task being performed.

Required PPE for Handling 3-Penten-2-one:
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Protection Type

Specification

Standard

Eye/Face

Tightly fitting safety goggles
with side-shields.

Conforming to EN 166 (EU) or
NIOSH (US).

Hand

Chemical-resistant, impervious
gloves (e.g., nitrile rubber).
Gloves must be inspected prior

to use.

Conforming to EU Directive
89/686/EEC and EN 374.

Body

Fire/flame resistant and
impervious lab coat. Closed-

toe shoes.

Respiratory

A full-face respirator with an
appropriate organic vapor
cartridge is required if
ventilation is inadequate,
exposure limits are exceeded,

or irritation is experienced.

Standard Operating Procedure for Safe Handling

3.1. Preparation and Engineering Controls

¢ Ventilation: Always handle 3-Penten-2-one in a properly operating chemical fume hood with

an average face velocity of at least 100 feet per minute.

« Ignition Sources: Before handling, ensure the work area is free of all ignition sources,

including open flames, hot surfaces, and sparks. Use only non-sparking tools and explosion-

proof equipment.

o Safety Equipment: Confirm that a safety shower and an eyewash station are readily

accessible and operational.

e Grounding: Ground and bond all containers and receiving equipment during transfer to

prevent static discharge.

3.2. Chemical Handling
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Don personal protective equipment as specified in Section 2.

Avoid breathing vapors or mist.

Prevent contact with skin and eyes.

Keep the container tightly closed when not in use.
3.3. Storage

» Store in a cool, dry, and well-ventilated place, away from incompatible materials such as
strong oxidizing agents.

o Keep containers tightly closed to prevent leakage.

o Store in a designated flammables area, away from heat and ignition sources. The container
should be stored locked up.

Emergency Procedures

4.1. First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If the person is not
breathing, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water. If skin irritation occurs or persists, seek

medical help.

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids open. Remove
contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical

attention.

Ingestion

Rinse mouth thoroughly with water. Do not
induce vomiting. Never give anything by mouth
to an unconscious person. Call a physician or

Poison Control Center immediately.

4.2. Accidental Release and Spill Response

In the event of a spill, evacuate non-essential personnel and control the area. Eliminate all

ignition sources immediately.
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Spill Detected

Evacuate Area & Restrict Access

i

Remove All Ignition Sources

i

Ensure Adequate Ventilation

:

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

Contain Spill with Inert Absorbent
(e.g., sand, diatomaceous earth)

Collect Absorbed Material
using non-sparking tools

Place in a Labeled,
Closed Container for Disposal

Decontaminate Spill Area

Seek Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Handling and Disposal of 3-Penten-2-one: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6273040#personal-protective-equipment-for-
handling-3-penten-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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